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Compound of Interest

Compound Name: Cobalt(II,III)oxide

Cat. No.: B7800977 Get Quote

Essential Safety and Handling Guide for
Cobalt(II,III) Oxide
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Cobalt(II,III) oxide. Adherence to these procedures is

essential for ensuring personal safety and proper disposal.

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is the first line of defense against

the hazards associated with Cobalt(II,III) oxide, which include potential carcinogenicity, skin

sensitization, and respiratory issues.[1][2][3] The following table summarizes the required PPE.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles
Chemical splash goggles with

side protection.[1][4][5]

Face Shield

To be used in addition to

goggles where splashing is a

significant risk.[6]

Skin Protection Gloves

Chemical resistant gloves

(e.g., nitrile). Inspect before

use.[4][6]

Protective Clothing

Lab coat or chemical-resistant

apron. A complete suit may be

necessary depending on the

scale of work.[1][6]

Respiratory Protection Respirator

A NIOSH-approved respirator

with a dust cartridge is

required, especially in case of

inadequate ventilation or when

dusts are generated.[1][4][7] A

full-face particle respirator may

be appropriate based on risk

assessment.[6]

Operational Plan: Step-by-Step Handling Procedure
Proper handling procedures are crucial to minimize exposure and prevent contamination.

Preparation: Before handling, ensure all safety precautions have been read and understood.

[2][3] Obtain special instructions if available.[2]

Ventilation: Always handle Cobalt(II,III) oxide in a well-ventilated area.[1][8] A laboratory fume

hood is recommended to keep airborne concentrations below exposure limits.[4][5]

Donning PPE: Put on all required personal protective equipment as detailed in the table

above.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://resources.finalsite.net/images/v1722357422/mccsdnet/r4ffuml84rtp0qaarvok/msdssheets_cobalt_ii_iii_oxide_200_00.pdf
https://www.carlroth.com/medias/SDB-9834-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE3OTN8YXBwbGljYXRpb24vcGRmfGFEWm1MMmd6TVM4NU1qSXpNVFl3TVRBeU9UUXlMMU5FUWw4NU9ETTBYMFJGWDBWT0xuQmtaZ3xiY2E0NDE1YzdjMTUyNGY4YjE4NjNiNzQ0YjBhN2EzYzUzZjI4NTI1NTQ4MWJjMjY1ZWNlMTFkY2E4NzhkMzUw
https://www.carlroth.com/medias/SDB-9834-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODY5NjR8YXBwbGljYXRpb24vcGRmfGFEUm1MMmhrTWk4NU1qSXpNVFU1T1RBMk16TTBMMU5FUWw4NU9ETTBYMGRDWDBWT0xuQmtaZ3wwOTRhNTU4YTEyYmMwZGE5ZjJmYzczM2ZhY2IzZjAzMzgxNDMwOTJhNWIxY2MyOGNlN2I4MjA4MGY1NGE1OWMx
https://www.aardvarkclay.com/pdf/raw_materials/SDS-Cobalt%20Oxide.pdf
https://www.carlroth.com/medias/SDB-9834-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE3OTN8YXBwbGljYXRpb24vcGRmfGFEWm1MMmd6TVM4NU1qSXpNVFl3TVRBeU9UUXlMMU5FUWw4NU9ETTBYMFJGWDBWT0xuQmtaZ3xiY2E0NDE1YzdjMTUyNGY4YjE4NjNiNzQ0YjBhN2EzYzUzZjI4NTI1NTQ4MWJjMjY1ZWNlMTFkY2E4NzhkMzUw
https://www.aardvarkclay.com/pdf/raw_materials/SDS-Cobalt%20Oxide.pdf
https://resources.finalsite.net/images/v1722357422/mccsdnet/r4ffuml84rtp0qaarvok/msdssheets_cobalt_ii_iii_oxide_200_00.pdf
https://www.aardvarkclay.com/pdf/raw_materials/SDS-Cobalt%20Oxide.pdf
https://resources.finalsite.net/images/v1722357422/mccsdnet/r4ffuml84rtp0qaarvok/msdssheets_cobalt_ii_iii_oxide_200_00.pdf
https://www.carlroth.com/medias/SDB-9834-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE3OTN8YXBwbGljYXRpb24vcGRmfGFEWm1MMmd6TVM4NU1qSXpNVFl3TVRBeU9UUXlMMU5FUWw4NU9ETTBYMFJGWDBWT0xuQmtaZ3xiY2E0NDE1YzdjMTUyNGY4YjE4NjNiNzQ0YjBhN2EzYzUzZjI4NTI1NTQ4MWJjMjY1ZWNlMTFkY2E4NzhkMzUw
https://www.sigmaaldrich.com/SG/en/sds/aldrich/343153?userType=undefined
https://www.aardvarkclay.com/pdf/raw_materials/SDS-Cobalt%20Oxide.pdf
https://www.flinnsci.com/sds_257-cobalt-oxide/sds_257/
https://www.fishersci.com/store/msds?partNumber=AA4580618&productDescription=COBALT%28IIIII%29+OXIDE+99.7%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.flinnsci.com/sds_257-cobalt-oxide/sds_257/
https://resources.finalsite.net/images/v1722357422/mccsdnet/r4ffuml84rtp0qaarvok/msdssheets_cobalt_ii_iii_oxide_200_00.pdf
https://pim-resources.coleparmer.com/sds/05294.pdf
https://www.carlroth.com/medias/SDB-9834-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE3OTN8YXBwbGljYXRpb24vcGRmfGFEWm1MMmd6TVM4NU1qSXpNVFl3TVRBeU9UUXlMMU5FUWw4NU9ETTBYMFJGWDBWT0xuQmtaZ3xiY2E0NDE1YzdjMTUyNGY4YjE4NjNiNzQ0YjBhN2EzYzUzZjI4NTI1NTQ4MWJjMjY1ZWNlMTFkY2E4NzhkMzUw
https://www.carlroth.com/medias/SDB-9834-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODY5NjR8YXBwbGljYXRpb24vcGRmfGFEUm1MMmhrTWk4NU1qSXpNVFU1T1RBMk16TTBMMU5FUWw4NU9ETTBYMGRDWDBWT0xuQmtaZ3wwOTRhNTU4YTEyYmMwZGE5ZjJmYzczM2ZhY2IzZjAzMzgxNDMwOTJhNWIxY2MyOGNlN2I4MjA4MGY1NGE1OWMx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling the Chemical: Avoid generating dust.[6][8] Do not breathe dust or fumes.[2][4]

Avoid contact with skin, eyes, and clothing.[1][8]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water, especially before eating, drinking, or smoking.[1][9]

Storage: Store Cobalt(II,III) oxide in a cool, dry, well-ventilated, and locked storeroom away

from incompatible materials.[1] Keep the container tightly closed.[6][8]

Disposal Plan
Proper disposal of Cobalt(II,III) oxide and contaminated materials is critical to prevent

environmental contamination.

Waste Collection: Collect waste Cobalt(II,III) oxide and any contaminated materials (e.g.,

gloves, wipes) in a sealed, properly labeled container.[1][2]

Waste Disposal: Dispose of the waste at an authorized site or through an approved waste

disposal plant.[3][9] Do not allow the material to enter drains or water courses.[4][6] Follow

all federal, state, and local regulations for hazardous waste disposal.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with excess water for at

least 15 minutes, lifting the lower and upper

eyelids occasionally.[1] Seek professional

medical attention.[1]

Skin Contact

Immediately flush skin with excess water for 15

minutes while removing contaminated clothing.

[1] Wash the affected area with soap and water.

[6] If skin irritation or a rash occurs, get medical

advice.[2]

Inhalation

Remove the person to fresh air.[1][9] If not

breathing, give artificial respiration.[1] If

respiratory symptoms occur, call a poison center

or doctor.[4][9]

Ingestion

Call a poison control center immediately.[1]

Rinse mouth with water.[1] Do not induce

vomiting unless instructed by medical

personnel.

Spill

Isolate the hazard area and deny entry to

unnecessary personnel.[1] Sweep up the spilled

material and place it in a sealed container for

disposal.[1][2] Avoid generating dust.[8] Wash

the spill area after pickup is complete.[1]
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Safe Handling Workflow for Cobalt(II,III) Oxide
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Caption: Safe Handling Workflow for Cobalt(II,III) Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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